Cas no 2137814-25-4 (Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)-)

• Product Name: Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)-
• CAS No: 2137814-25-4
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 5278625
• Update Time: 2025-06-12

Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)-

• Inchi： 1S/C13H15ClN2/c14-13-7-11(9-15)6-12(8-13)10-16-4-2-1-3-5-16/h6-8H,1-5,10H2
• InChI Key： GEVOGXYVGWCWOR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CN2CCCCC2)=CC(Cl)=C1

Additional information on Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)-

Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- (CAS No. 2137814-25-4): A Comprehensive Overview in Modern Chemical Research

Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)-, identified by its Chemical Abstracts Service (CAS) number 2137814-25-4, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic aromatic amide derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both chloro and piperidinylmethyl substituents enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound's molecular structure consists of a benzene ring substituted with a nitrile group at the 3-position and a chloro group at the 5-position, further modified by a 1-piperidinylmethyl side chain. This unique arrangement imparts distinct chemical properties that make it suitable for various synthetic pathways. The nitrile group, for instance, is known for its ability to participate in nucleophilic addition reactions, while the chloro group can undergo substitution reactions under appropriate conditions. The piperidinylmethyl moiety introduces a nitrogen-rich environment, which can influence the compound's solubility and metabolic stability.

In recent years, Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- has been explored in the context of drug discovery and development. Its structural features make it a promising candidate for designing molecules with enhanced binding affinity to biological targets. Specifically, the piperidine ring is a common pharmacophore in many FDA-approved drugs due to its ability to interact favorably with biological receptors. By incorporating this motif into the molecular scaffold of Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)-, researchers aim to develop compounds that exhibit improved pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The nitrogen-rich piperidine moiety can be designed to selectively target specific kinase domains, thereby modulating aberrant signaling cascades. Preliminary studies have shown that derivatives of Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- exhibit inhibitory activity against certain kinases, suggesting their therapeutic potential.

Furthermore, the chloro substituent on the benzene ring provides an additional handle for further functionalization. This allows chemists to modify the compound into more complex structures through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are particularly useful for introducing aryl or heteroaryl groups into the molecular framework, expanding the library of possible derivatives. Such modifications can fine-tune the pharmacological properties of the compound, making it more effective against specific targets.

The synthesis of Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as benzonitrile and piperidine derivatives, chemists can construct the desired scaffold through sequential chlorination and alkylation steps. The use of palladium-catalyzed cross-coupling reactions ensures high selectivity and yield, making the process scalable for industrial applications.

In academic research circles, this compound has been utilized as a building block for exploring novel drug candidates. Its structural motifs are often incorporated into libraries designed for high-throughput screening (HTS) experiments. By testing thousands of derivatives simultaneously, researchers can identify lead compounds with promising biological activity. This approach has accelerated drug discovery pipelines significantly over recent decades.

The chemical properties of Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- also make it an interesting subject for studying molecular interactions at the atomic level. Computational chemistry techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations have been employed to understand how this compound interacts with biological targets like enzymes and receptors. These studies provide insights into binding affinities, orientation preferences, and potential side effects.

From a regulatory perspective, ensuring the safety and efficacy of compounds like Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- is paramount before they can be translated into clinical use. Preclinical studies involving cell-based assays and animal models are conducted to evaluate their pharmacological effects and toxicity profiles. These studies help identify potential adverse effects early in the development process, minimizing risks to human subjects.

The future prospects of this compound are promising as research continues to uncover new applications in medicinal chemistry and chemical biology. Advances in synthetic methodologies will further enhance access to derivatives with tailored properties for therapeutic use. Additionally, interdisciplinary collaborations between chemists and biologists will drive innovation by integrating structural insights with functional assays.

In conclusion, Benzonitrile, 3-chloro-5-(1-piperidinylmethyl)- (CAS No. 2137814-25-4) represents a fascinating example of how structural diversity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups makes it a versatile intermediate with broad applications across multiple disciplines within chemical research.